2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]-1,2-diphenylethanone

• Molecular Formula: C16H14N4OS
• Molecular Weight: 310.4 g/mol
• IUPAC Name: 2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]-1,2-diphenylethanone
• InChI: InChI=1S/C16H14N4OS/c17-15-18-16(20-19-15)22-14(12-9-5-2-6-10-12)13(21)11-7-3-1-4-8-11/h1-10,14H,(H3,17,18,19,20)
• InChI Key: RFONINHLEIKIRB-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(C(=O)C2=CC=CC=C2)SC3=NNC(=N3)N

Description

2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]-1,2-diphenylethanone is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications. The compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments have been studied extensively.

Mechanism of Action

The mechanism of action of 2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]-1,2-diphenylethanone is not fully understood. However, it has been proposed that the compound exerts its pharmacological effects by inhibiting the activity of specific enzymes or proteins in the targeted cells. For instance, the compound has been found to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine neurotransmitter in the brain.
Biochemical and physiological effects:
The biochemical and physiological effects of 2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]-1,2-diphenylethanone have been studied extensively. The compound has been found to exhibit significant antioxidant activity, which may be attributed to its ability to scavenge free radicals and reduce oxidative stress. Additionally, the compound has been found to induce apoptosis in cancer cells, which may be a potential mechanism for its antitumor activity.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]-1,2-diphenylethanone in lab experiments include its high potency and selectivity towards specific targets. The compound is also relatively easy to synthesize and purify, making it accessible for research purposes. However, one of the limitations of using the compound in lab experiments is its potential toxicity towards non-targeted cells. Therefore, caution must be exercised when using the compound in in vitro and in vivo experiments.

Future Directions

There are several future directions for the research on 2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]-1,2-diphenylethanone. One of the potential directions is to investigate the compound's potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease. Additionally, the compound's antitumor activity could be further explored to identify its potential use in cancer therapy. Further studies could also be conducted to investigate the compound's mechanism of action and its potential toxicity towards non-targeted cells.
Conclusion:
In conclusion, 2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]-1,2-diphenylethanone is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications. The compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, advantages, limitations, and future directions have been studied extensively. Further research on the compound could lead to the development of new therapeutic agents for various diseases.

Synthesis Methods

The synthesis of 2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]-1,2-diphenylethanone has been achieved using various methods. One of the commonly used methods involves the reaction of 5-amino-1H-1,2,4-triazole-3-thiol with 1,2-diphenylethanone in the presence of a catalyst such as triethylamine. The reaction is carried out in a solvent such as ethanol, and the product is obtained after purification using chromatography techniques.

Scientific Research Applications

2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]-1,2-diphenylethanone has been studied for its potential applications in various scientific fields. One of the significant applications of the compound is in the field of medicinal chemistry. The compound has been found to exhibit antifungal, antibacterial, and antitumor activities. It has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.